Cas no 1155910-57-8 (4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide)

• Product Name: 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide
• CAS No: 1155910-57-8
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 5850941
• PubChem ID: 43418367
• Update Time: 2025-08-03

4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide
• Benzamide, 4-bromo-2-fluoro-N-(2-hydroxypropyl)-
• 1155910-57-8
• EN300-6719509
• Z352704742
• AKOS009213764

• Inchi： 1S/C10H11BrFNO2/c1-6(14)5-13-10(15)8-3-2-7(11)4-9(8)12/h2-4,6,14H,5H2,1H3,(H,13,15)
• InChI Key： STFLVYJZYOBMAB-UHFFFAOYSA-N
• SMILES： C(NCC(O)C)(=O)C1=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 373.5±42.0 °C(Predicted)
• pka: 13.14±0.46(Predicted)

Additional information on 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide

Recent Advances in the Study of 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide (CAS: 1155910-57-8)

In recent years, the compound 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide (CAS: 1155910-57-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro substitution pattern and hydroxypropyl amide moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide, highlighting its efficient production through a multi-step process involving bromination, fluorination, and amide coupling. The study emphasized the compound's high yield and purity, which are critical for its subsequent biological evaluation. Furthermore, the research team identified optimal reaction conditions that minimize by-products, thereby enhancing the scalability of the synthesis for industrial applications.

Pharmacological investigations have revealed that 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the production of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, further elucidating its mechanism of action at the atomic level.

Another significant advancement comes from a preclinical study evaluating the compound's pharmacokinetic profile. The results indicated favorable absorption and distribution properties, along with a moderate half-life, making it a suitable candidate for further development. Toxicity assessments were also conducted, revealing a relatively safe profile at therapeutic doses, although further studies are needed to confirm these findings in vivo.

In the context of drug discovery, 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide has been explored as a lead compound for the development of new therapeutics targeting chronic inflammatory diseases and certain types of cancer. Its structural versatility allows for further derivatization, enabling the optimization of its pharmacological properties. Researchers are particularly interested in modifying the hydroxypropyl side chain to enhance bioavailability and target specificity.

Despite these promising findings, challenges remain in the clinical translation of 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, the recent research on 4-bromo-2-fluoro-N-(2-hydroxypropyl)benzamide (CAS: 1155910-57-8) underscores its potential as a valuable scaffold in drug discovery. The advancements in its synthesis, pharmacological evaluation, and mechanistic understanding provide a solid foundation for future studies. As the field progresses, this compound may pave the way for the development of innovative treatments for a range of diseases, offering new hope for patients worldwide.